Cas no 114478-93-2 (4-ethoxycarbonylcyclohexane-1-carboxylate)

• Product Name: 4-ethoxycarbonylcyclohexane-1-carboxylate
• CAS No: 114478-93-2
• MF: C₁₀H₁₅O₄
• MW: 199.223703622818
• CID: 2612933
• PubChem ID: 19964201
• Update Time: 2025-04-21

4-ethoxycarbonylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-ethoxycarbonylcyclohexane-1-carboxylate
• DTXCID50552286
• DTXSID30601529
• 4-(Ethoxycarbonyl)cyclohexane-1-carboxylate
• 114478-93-2
• 1,4-Cyclohexanedicarboxylic acid, 1-ethyl ester

• Inchi： 1S/C10H16O4/c1-2-14-10(13)8-5-3-7(4-6-8)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)/p-1
• InChI Key： FAFFYFMLKGDSEQ-UHFFFAOYSA-M
• SMILES： O(CC)C(C1CCC(C(=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 199.09703396Da
• Monoisotopic Mass: 199.09703396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų